Sulfide

• IUPAC Name: sulfide
• InChI: InChI=1S/S/q-2
• InChI Key: UCKMPCXJQFINFW-UHFFFAOYSA-N
• Canonical SMILES: [S-2]
• Molecular Formula: S-2
• DSSTOX Substance ID: DTXSID20872928
• Molecular Weight: 32.07 g/mol
• Physical Description: Solid
• CAS No.: 18496-25-8
• Melting Point: 112 °C

Description

Sulfides are chemical compounds containing the S²⁻ anion, typically formed by the reaction of sulfur with metals or organic groups . These compounds exhibit diverse structural and electronic properties, making them critical in materials science, electronics, and environmental chemistry. Key characteristics include:

• Chemical Diversity: Ranging from simple binary metal sulfides (e.g., ZnS, CuS) to complex polysulfides and organosulfur compounds.
• Physical Properties: Varied solubility, with some sulfides (e.g., ZnS) being insoluble in water, while others (e.g., Na₂S) are hygroscopic .
• Applications: Utilized in solid-state electrolytes (Li⁺/Na⁺ conductivity) , rubber vulcanization , and as precursors in semiconductor manufacturing.
• Reactivity: Susceptible to hydrolysis (e.g., Al₂S₃ → H₂S) and oxidation, forming sulfates or elemental sulfur .

Preparation Methods

Synthetic Routes and Reaction Conditions

• Direct Combination of Elements: : Sulfides can be prepared by the direct combination of sulfur with metals. For example: [ \text{Fe (s) + S (s) → FeS (s)} ]

• Reduction of Sulfates: : Sulfides can also be produced by reducing sulfates with carbon. For example: [ \text{MgSO₄ (s) + 4C (s) → MgS (s) + 4CO (g)} ]

• Precipitation from Aqueous Solutions: : Sulfides can be precipitated from acidic aqueous solutions by hydrogen sulfide (H₂S) or from basic solutions by ammonium this compound ((NH₄)₂S). For example: [ \text{M²⁺ + H₂S (g) → MS (s) + 2H⁺ (aq)} ]

Industrial Production Methods

In industrial settings, sulfides are often produced by the direct reaction of sulfur with metals at high temperatures. Another method involves the reduction of metal sulfates using carbon or other reducing agents. These methods are widely used in the production of metal sulfides for various applications .

Chemical Reactions Analysis

Types of Reactions

• Oxidation: : Sulfide ions can be oxidized to form elemental sulfur, polysulfides, sulfite, or sulfate, depending on the conditions. For example: [ \text{S²⁻ + 2H⁺ → H₂S} ] [ \text{S²⁻ + O₂ → SO₄²⁻} ]

• Reduction: : Sulfides can be reduced to form hydrogen this compound (H₂S) in the presence of acids. For example: [ \text{S²⁻ + 2H⁺ → H₂S} ]

• Substitution: : Sulfides can undergo substitution reactions with halogens to form sulfur and metal halides. For example: [ \text{8MgS + 8I₂ → S₈ + 8MgI₂} ]

Common Reagents and Conditions

Oxidizing Agents: Oxygen, nitric acid.

Reducing Agents: Hydrogen, carbon.

Acids: Hydrochloric acid, sulfuric acid.

Bases: Sodium hydroxide, ammonium hydroxide.

Major Products

• Elemental Sulfur (S₈)
• Hydrogen this compound (H₂S)
• Metal Sulfides (e.g., FeS, MgS)
• Sulfates (SO₄²⁻)

Scientific Research Applications

Biological Applications

1.1 Tissue Repair and Regeneration
Recent research from Penn State University highlights the potential of polysulfides in promoting tissue repair. The study developed a method to generate polysulfides within cells using polymeric micelles, which can enhance angiogenesis—the formation of new blood vessels—crucial for wound healing . This innovative approach addresses the challenge of delivering sulfur species in biological systems, paving the way for therapeutic applications in regenerative medicine.

1.2 Detoxification of Hydrogen Sulfide
Hydrogen this compound is known for its toxicity; however, sulfur-oxidizing bacteria (SOB) play a vital role in detoxifying H₂S in various environments. These bacteria convert H₂S into less harmful compounds through enzymatic processes, making them essential for bioremediation efforts in contaminated sites . This biotreatment can occur under both aerobic and anaerobic conditions, showcasing the versatility of SOB in environmental management.

Environmental Applications

2.1 Wastewater Treatment
this compound compounds are integral to wastewater treatment processes. The microbial reduction of sulfate to produce hydrogen this compound is a common method used to manage sulfate levels in wastewater . Studies indicate that optimizing conditions such as temperature and pH significantly enhances the efficiency of sulfate-reducing bacteria (SRB), leading to improved H₂S production and subsequent treatment outcomes.

2.2 Environmental Remediation
Metal this compound nanostructures exhibit remarkable properties for environmental remediation. Their large surface area allows for effective pollutant adsorption, making them suitable for removing heavy metals and organic pollutants from water sources . This application is critical in addressing pollution challenges and restoring ecological balance.

Energy Storage Applications

3.1 Lithium-Ion Batteries
Lithium this compound-based solid electrolytes have emerged as promising materials for enhancing lithium-ion battery performance. Research indicates that these this compound-based electrodes can achieve more than double the capacity compared to traditional lithium this compound electrodes without significant deterioration over time . This advancement could lead to more efficient energy storage solutions, crucial for renewable energy technologies.

3.2 Supercapacitors and Hydrogen Storage
Metal sulfides are also being explored for their potential in supercapacitors and hydrogen storage systems due to their high conductivity and electrochemical activity . These applications are vital for developing sustainable energy systems that require efficient energy storage capabilities.

Data Tables

Application Area	Specific Use	Key Findings/Implications
Biological	Tissue Repair	Polysulfides stimulate angiogenesis; novel delivery methods developed
Environmental	Wastewater Treatment	Optimization of SRB conditions enhances H₂S production efficiency
Environmental	Pollutant Removal	Metal this compound nanostructures effectively adsorb pollutants
Energy Storage	Lithium-Ion Batteries	This compound-based electrodes show significantly higher capacity
Energy Storage	Supercapacitors	High conductivity and electrochemical activity are beneficial

Case Studies

Case Study 1: Polysulfides in Tissue Engineering
A study conducted by researchers at Penn State demonstrated the successful generation of polysulfides within cells using polymeric micelles. This method not only facilitated controlled delivery but also showed promise in stimulating tissue regeneration processes, indicating a significant advancement in biomedical applications .

Case Study 2: Bioremediation Using Sulfur-Oxidizing Bacteria
Research on sulfur-oxidizing bacteria has revealed their effectiveness in detoxifying hydrogen this compound in contaminated environments. By optimizing growth conditions, such as pH and temperature, these bacteria can significantly enhance the bioremediation process, providing an eco-friendly solution to pollution management .

Mechanism of Action

The sulfide ion exerts its effects primarily through its ability to donate electrons and form bonds with metals. In biological systems, hydrogen this compound can diffuse between blood and tissues, where it interacts with various molecular targets, including enzymes and ion channels. It can inhibit certain cardiac ionic currents and modulate the activity of signaling pathways involved in inflammation and oxidative stress .

Comparison with Similar Compounds

Zinc Sulfide (ZnS)

• Structure : Cubic (sphalerite) or hexagonal (wurtzite) crystal systems .
• Properties :
  • Bandgap: ~3.7 eV, enabling transparency to visible light and sensitivity to electromagnetic radiation .
  • Photoluminescence: Doping with Ag⁺ or Cu²⁺ yields blue or green emission, respectively .
• Applications : Optoelectronics (LEDs, lasers) and LCD backlighting due to broad wavelength emission .
• Distinction from this compound: Unlike non-luminescent sulfides, ZnS exhibits tunable photoluminescence, critical for solid-state lighting.

Copper(II) this compound (CuS)

• Structure : Covellite-type layered structure with mixed valence (Cu⁺ and Cu²⁺) .
• Properties :
  • Density: 4.6 g/cm³, higher than most sulfides (e.g., FeS: 4.84 g/cm³) .
  • Thermal Stability: Decomposes at 500°C without boiling .
• Applications : Photovoltaic materials and catalysis due to its narrow bandgap (~1.2 eV) .
• Distinction from this compound : CuS exhibits metallic conductivity, unlike insulating sulfides like CaS.

Hydrogen this compound (H₂S)

• Structure : Bent molecular geometry (similar to H₂O) but less polar due to sulfur’s lower electronegativity .
• Properties: Boiling Point: -60°C, significantly lower than H₂O (100°C) . Toxicity: Acute exposure risks at >100 ppm, unlike non-toxic sulfides like ZnS .
• Applications : Chemical synthesis (e.g., thiol production) and environmental signaling molecules .
• Distinction from this compound : H₂S is a gas at STP, whereas most sulfides are solids.

Tungsten Dithis compound (WS₂)

• Structure : Layered transition metal dichalcogenide (TMD) with weak van der Waals interlayer bonds .
• Properties: Mechanical Strength: WS₂-polymer composites exhibit 2× tensile strength compared to pure polymers . Conductivity: WS₂/carbon nanotube hybrids show thermoelectric power factors of ~200 µW/m·K² .
• Applications : Solid lubricants and reinforcing agents in composites .
• Distinction from this compound : WS₂’s 2D exfoliated sheets enable unique quantum confinement effects absent in bulk sulfides.

Aluminium this compound (Al₂S₃)

• Structure : Hexagonal layers with six crystalline polymorphs (α, β, γ, etc.) .
• Properties :
  • Hydrolysis: Reacts with moisture to release H₂S, unlike stable sulfides like PbS .
  • Synthesis: Prepared via direct reaction of Al and S powders .
• Applications : H₂S precursor and specialty glasses .
• Distinction from this compound : Al₂S₃’s hygroscopicity limits its use in humid environments.

Data Table: Comparative Analysis of this compound and Analogues

Compound	Formula	Structure	Key Properties	Applications	References
This compound	S²⁻	Ionic/covalent	Insoluble (most), hydrolyzable	Electrolytes, rubber additives
Zinc this compound	ZnS	Cubic/hexagonal	3.7 eV bandgap, photoluminescent	LEDs, lasers
Copper this compound	CuS	Covellite layered	4.6 g/cm³ density, metallic conductivity	Photovoltaics
Hydrogen this compound	H₂S	Bent molecule	-60°C boiling point, toxic	Chemical synthesis
Tungsten Dithis compound	WS₂	Layered dichalcogenide	High mechanical strength, exfoliable	Composites, thermoelectrics
Aluminium this compound	Al₂S₃	Hexagonal polymorphs	Hydrolyzes to H₂S	H₂S production

Research Findings and Trends

• Solid-State Electrolytes : this compound-based electrolytes (e.g., Li₃PS₄) achieve ionic conductivities >10⁻³ S/cm, rivaling oxide-based systems .
• Environmental Remediation : this compound-oxidizing bacteria (SOB) remove H₂S from wastewater but require nitrate supplementation, highlighting a niche for hybrid this compound-organic treatment systems .
• Nanomaterials: CdS nanocrystallites (12–115 Å) exhibit size-tunable photoluminescence, enabling quantum dot displays .

Biological Activity

Sulfide, particularly in the form of hydrogen this compound (H₂S), has garnered significant attention in recent biological research due to its diverse physiological and pathological roles. This article delves into the biological activity of this compound, highlighting its mechanisms, effects on various biological systems, and implications for therapeutic applications.

Overview of this compound Biology

Hydrogen this compound is recognized as a gasotransmitter, akin to nitric oxide and carbon monoxide, and plays critical roles in numerous biological processes. It is produced endogenously in organisms through enzymatic pathways involving cysteine and homocysteine. The primary enzymes responsible for H₂S production include cystathionine β-synthase (CBS) and cystathionine γ-lyase (CSE) .

This compound exerts its biological effects primarily through:

• Redox Regulation : H₂S can modify protein thiols, leading to the formation of persulfides, which play roles in redox signaling and cellular protection against oxidative stress .
• Cell Signaling : It is involved in various signaling pathways that regulate cellular functions such as apoptosis, inflammation, and vascular homeostasis .
• Antimicrobial Activity : this compound compounds have demonstrated antimicrobial properties against various pathogens, suggesting potential therapeutic applications in treating infections .

1. Physiological Roles

• Vascular Regulation : H₂S contributes to vasodilation and blood pressure regulation by modulating smooth muscle relaxation .
• Neuroprotection : It has protective effects in neurodegenerative diseases by reducing oxidative stress and inflammation in neuronal tissues .

2. Pathophysiological Roles

• Cytotoxicity : At elevated concentrations, H₂S can be toxic, leading to cell death through mechanisms such as mitochondrial dysfunction .
• Cancer Biology : Recent studies indicate that this compound compounds can enhance the cytotoxicity of certain anticancer agents, making them potential candidates for cancer therapy .

Case Study 1: Antimicrobial Efficacy

A study evaluated the antimicrobial activity of sulfur analogs of diosgenin against Staphylococcus aureus and Escherichia coli. The minimal inhibitory concentration (MIC) values for these compounds were significantly lower than those for diosgenin alone, indicating enhanced antibacterial properties due to the presence of sulfur .

Compound	MIC (µg/mL)	MBC (µg/mL)
Diosgenin	3.9	7.8
Thiodiosgenin	1.95	3.9
Diosgenin Analog	62.5	125

Case Study 2: Neuroprotective Effects

Research investigating the neuroprotective role of H₂S demonstrated that it mitigated oxidative damage in neuronal cells under stress conditions. The study highlighted the potential use of H₂S donors in treating neurodegenerative diseases such as Alzheimer's .

Q & A

Basic Research Questions

Q. What are the standard methodologies for synthesizing inorganic sulfides in controlled laboratory environments?

• Methodological Answer : Synthesis of inorganic sulfides typically involves solid-state reactions (e.g., heating stoichiometric mixtures of elements at 500–1000°C under inert atmospheres) or solution-based precipitation (e.g., bubbling H₂S into metal salt solutions). For reproducibility, document furnace temperature gradients, gas flow rates, and precursor purity. Structural validation via X-ray diffraction (XRD) and phase purity checks using energy-dispersive X-ray spectroscopy (EDX) are critical .

Q. How do researchers characterize the structural and electronic properties of sulfide compounds?

• Methodological Answer : Common techniques include:

• XRD : Determines crystallinity and phase identification.
• X-ray photoelectron spectroscopy (XPS) : Probes oxidation states and surface composition.
• UV-Vis-NIR spectroscopy : Assesses bandgap energies for semiconductor applications.
  Cross-validate results with computational methods like density functional theory (DFT) to correlate electronic structures with experimental data .

Q. What experimental controls are essential for studying this compound reactivity in aqueous environments?

• Methodological Answer : Maintain strict pH control (using buffers) and monitor dissolved oxygen levels (via chemodosimetry) to prevent oxidation. Use inert gas purging (Ar/N₂) for anaerobic conditions. Include blank experiments without this compound to isolate its role in redox reactions .

Advanced Research Questions

Q. How can researchers resolve contradictory data on this compound-based catalysts’ efficiency across different studies?

• Methodological Answer : Conduct a systematic meta-analysis by:

Standardizing testing conditions (e.g., temperature, pressure, reactant concentrations).

Comparing catalyst synthesis protocols (e.g., calcination time, precursor sources).

Evaluating characterization methods for surface area (BET) and active sites (TEM/EDS).
Discrepancies often arise from unaccounted variables like trace impurities or moisture .

Q. What strategies are effective in elucidating reaction mechanisms in this compound-mediated photochemical processes?

• Methodological Answer : Use a combination of:

• Time-resolved spectroscopy (e.g., transient absorption spectroscopy) to track intermediate species.
• Isotopic labeling (e.g., ³⁴S) with mass spectrometry to trace sulfur pathways.
• In situ Raman spectroscopy to monitor surface changes during reactions.
  Validate mechanisms with kinetic modeling (e.g., Eyring plots for activation energy) .

Q. How should researchers design experiments to assess sulfides’ environmental persistence and toxicity?

• Methodological Answer : Employ ecotoxicological frameworks:

Batch leaching tests (e.g., EPA Method 1311) to quantify this compound dissolution in simulated environments.

Microcosm studies to evaluate microbial interactions and this compound transformation products.

High-throughput toxicity assays (e.g., Daphnia magna mortality tests) with dose-response modeling.
Account for matrix effects (e.g., organic matter content) using multivariate statistical analysis .

Q. Data Analysis & Interpretation

Q. What statistical approaches are recommended for handling variability in this compound electrochemical data?

• Methodological Answer : Apply:

• Error propagation analysis for cyclic voltammetry peak currents.
• Principal component analysis (PCA) to deconvolute contributions from multiple this compound phases.
• Robust regression models (e.g., RANSAC) to mitigate outliers in conductivity measurements .

Q. How can conflicting XRD and spectroscopic data for amorphous this compound phases be reconciled?

• Methodological Answer : Complement XRD with:

• Pair distribution function (PDF) analysis for short-range order assessment.
• Extended X-ray absorption fine structure (EXAFS) to probe local coordination environments.
  Cross-reference with computational simulations (e.g., molecular dynamics) for amorphous structure modeling .

Q. Literature & Reproducibility

Q. What criteria should guide the selection of prior studies for benchmarking new this compound materials?

• Methodological Answer : Prioritize studies with:

• Full experimental protocols (e.g., synthesis duration, annealing rates).
• Comprehensive characterization (e.g., elemental analysis, surface area).
• Independent validation (e.g., reproductions in peer-reviewed literature).
  Exclude studies lacking raw data or relying on unvalidated commercial instruments .

Q. How can researchers enhance the reproducibility of this compound-based battery electrode studies?

• Methodological Answer : Adopt standardized reporting:

Detailed electrode fabrication (slurry composition, pressing pressure).

Electrolyte specifications (salt concentration, solvent batch numbers).

Cycling protocols (C-rates, voltage windows) per IEEE guidelines.
Publish voltage-capacity curves with error bars from ≥3 replicate cells .